Cas no 3697-42-5 (Chlorhexidine dihydrochloride)

• Product Name: Chlorhexidine dihydrochloride
• CAS No: 3697-42-5
• MF: C₂₂H₃₂Cl₄N₁₀
• MW: 578.368478775024
• MDL: MFCD00068998
• CID: 44408
• PubChem ID: 87566273
• Update Time: 2025-06-09

Chlorhexidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• chlorhexidine dihydrochloride
• Chlorhexidine Hydrochloride
• (1E)-2-[6-[[amino-[(E)-[amino-(4-chloroanilino)methylidene]amino]methylidene]amino]hexyl]-1-[amino-(4-chloroanilino)methylidene]guanidine,dihydrochloride
• Chlorhexidine (dihydrochloride)
• 1,1’-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• 1,1'-Hexamethylenebis[5-(4-chlorophenyl)biguanide] Dihydrochloride
• 1,6-Bis(N5-[p-chlorophenyl]-N1-biguanido)hexane
• L(-)-CaMphor
• Hexamethylenebis(5-(p-chlorophenyl)biguanide) dihydrochloride
• Hibitane chlorhexidine dihydrochloride
• 1,1'-Hexamethylenebis(5-(p-chlorophenyl))-biguanide dihydrochlorid
• Chlorhexidine HCl
• Arlacide H
• Caswell No. 481F
• Chlorhexidinium dichloride
• Chlorhexidine 2HCl
• EPA Pesticide Chemical Code 481700
• E64XL9U38K
• C22H32Cl4N10
• 1,1'-Hexamethylenebis(5-(p-chlorophenyl)biguanide) dihydrochloride
• Biguanide, 1,1'-hexamethylenebis(5-(p-chlo
• s3067
• Biguanide, 1,1'-hexamethylenebis(5-(p-chlorophenyl)-, dihydrochloride
• CHLORHEXIDINE DIHYDROCHLORIDE [MI]
• W-106576
• SPECTRUM1500177
• 1,1'-Hexamethylene bis(5-(p-chlorophenyl)biguanide), dihydrochloride
• Hydrochloride, Chlorhexidine
• UNII-E64XL9U38K
• chlorhexidine
• CHLORHEXIDINE HYDROCHLORIDE [MART.]
• Chlorhexidine Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• Chlorhexidine hydrochloride (USAN:USP:BAN:JAN)
• HY-B1145
• CHLORHEXIDINE DIHYDROCHLORIDE [EP MONOGRAPH]
• (1E)-2-[6-[[amino-[(E)-[amino-(4-chloroanilino)methylidene]amino]methylidene]amino]hexyl]-1-[amino-(4-chloroanilino)methylidene]guanidine;dihydrochloride
• CS-4749
• Chlorhexidine hydrochloride [USAN:USP:BAN:JAN]
• CHLORHEXIDINE HYDROCHLORIDE [JAN]
• CCG-38942
• Chlorhexidine dihydrochloride, European Pharmacopoeia (EP) Reference Standard
• chlorhexidinedihydrochloride
• AKOS015895378
• AY-5312
• CHLORHEXIDINE HYDROCHLORIDE (MART.)
• SCHEMBL3616
• DTXCID5027144
• NSC 756679
• 1,1'-HEXAMETHYLENEBIS(5-(P-CHLOROPHENYL)BIGUANIDE)DIHYDROCHLORIDE
• CHEMBL1484251
• MFCD00068998
• 2,4,11,13-Tetraazatetradecanediimidamide, N,N''-bis(4-chlorophenyl)-3,12-diimino-, dihydrochloride
• CHLORHEXIDINE HYDROCHLORIDE [USAN]
• KS-5084
• NSC-756679
• AC-4684
• CHLORHEXIDINE HYDROCHLORIDE [WHO-DD]
• EINECS 223-026-6
• CHLORHEXIDINE HYDROCHLORIDE [GREEN BOOK]
• CHLORHEXIDINE HYDROCHLORIDE [USP IMPURITY]
• CHLORHEXIDINE DIHYDROCHLORIDE (EP MONOGRAPH)
• Nolvasan Suspension
• NCGC00094621-01
• Dantroche hibitane
• N1,N14-Bis(4-chlorophenyl)-3,12-diimino-2,4,11,13-Tetraazatetradecanediimidamide dihydrochloride
• Chlorhexidine dihydrochloirde
• Dantroche hibitane (TN)
• CHLORHEXIDINE HYDROCHLORIDE (USP MONOGRAPH)
• Nolvasan Cap-Tabs
• 2,4,11,13-TEtraazatetradecanamide,14-[(4-chlorophenyl)amino]-3,12,14-triimino
• 1,1'-Hexamethylenebis(5-(4-chlorophenyl)biguanide) dihydrochloride
• Chlorhexidine dihydrochloride, >=98%
• 3697-42-5
• SCHEMBL23926400
• NCGC00094621-02
• Tox21_302689
• CAS-3697-42-5
• CHLORHEXIDINE HYDROCHLORIDE [USP MONOGRAPH]
• DTXSID7047144
• NCGC00256637-01
• CHEBI:31393
• HMS1920M21
• CHLORHEXIDINE HYDROCHLORIDE (USP IMPURITY)
• D01345
• CHLORHEXIDINE DIHYDROCHLORIDE [WHO-IP]
• Chlorhexidine hydrochloride (JP17/USP)
• 2,4,11,13-Tetraazatetradecanediimidamide, N,N'-bis(4-chlorophenyl)-3,12-diimino-, dihydrochloride
• 2,4,11,13-TEtraazatetradecanamide, 14-[(4-chlorophenyl)amino]-3,12,14-triimino
• Chlorhexidine dihydrochloride

• MDL： MFCD00068998
• Inchi： 1S/C22H30Cl2N10.2ClH/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;;/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*1H
• InChI Key： WJLVQTJZDCGNJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(/N)=N/C(/N)=N/CCCCCC/N=C(\N)/N=C(\N)/NC1C=CC(=CC=1)Cl.Cl.Cl
• BRN： 3850979

Computed Properties

• Exact Mass: 576.15700
• Monoisotopic Mass: 576.156552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 649
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 36
• XLogP3: nothing
• Topological Polar Surface Area: 178

Experimental Properties

• Melting Point: 255-262ºC
• Water Partition Coefficient: 0.06G/100ML(20ºC)
• PSA: 167.58000
• LogP: 7.88780
• Merck: 2091

Chlorhexidine dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 53-45-61-36-26
• RTECS：XA5285000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Safety Term：S26;S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides